1-(1-methyl-3,4-dihydro-2H-quinolin-4-yl)pyrrolidin-2-one

• IUPAC Name: 1-(1-methyl-3,4-dihydro-2H-quinolin-4-yl)pyrrolidin-2-one
• InChI: InChI=1S/C14H18N2O/c1-15-10-8-13(16-9-4-7-14(16)17)11-5-2-3-6-12(11)15/h2-3,5-6,13H,4,7-10H2,1H3
• InChI Key: IGIHGYKGRCPZCF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C2=CC=CC=C21)N3CCCC3=O
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• CAS No.: 146041-88-5

Description

Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

Quinoline derivatives can be synthesized through various methods. One common approach used in drug discovery involves chemical modification of quinoline, resulting in improved therapeutic effects. For example, a series of uniquely functionalized 2,3,-dihydro-1H-pyyrolo[3,4-b]quinolin-1-one derivatives were synthesized in one to two steps by utilizing a post-Ugi modification strategy.

Molecular Structure Analysis

Quinolin-2,4-dione displays different tautomeric forms between the carbonyl groups, CH2-3 and NH of the quinoline moiety. X-ray structure analyses of numerous compounds of that class have shown that the structure of 1B is the most common form.

Chemical Reactions Analysis

The chemistry of quinoline-2,4-diones is unique due to their roles in natural and synthetic chemistry and their biologically and pharmacological activities. Quinolines are also known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Mechanism of Action

The mechanism of action of quinoline derivatives depends on the specific compound and its biological target. For example, quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Future Directions

The future directions in the research and development of quinoline derivatives are likely to continue focusing on the synthesis of new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity. The development of new synthetic methodologies and the investigation of their utility in the synthesis of fused ring systems are also areas of ongoing research.